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Compound of Interest

Compound Name: Enalapril Maleate

Cat. No.: B10753689

Essential safety protocols and logistical plans are critical for the safe and effective handling of
Enalapril Maleate in a laboratory setting. This guide provides detailed procedural information
for researchers, scientists, and drug development professionals, focusing on personal
protective equipment (PPE), operational plans for handling and disposal, and emergency
procedures. By adhering to these guidelines, you can minimize risks and ensure a secure
research environment.

Quantitative Safety Data Summary

For quick reference, the following table summarizes the key quantitative safety data for
Enalapril Maleate.

Parameter Value Source

Occupational Exposure Limit

0.1 mg/m3 (Ceiling Limit Merck, Sharp and Dohme[1
(OEL) g/ms ( g ) P (1]

50 pg/m3 (Occupational

Internal[2]
Exposure Band 3)

Store between 15°C and 30°C
Storage Temperature [3]

(59°F and 86°F)

Recommended: 4°C, sealed

[4]

and away from direct sunlight
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Personal Protective Equipment (PPE)

Proper personal protective equipment is the first line of defense against exposure to Enalapril
Maleate. The following PPE is mandatory when handling this compound.

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[3] If there is a risk of splashing, a face shield should
also be used.

¢ Skin Protection:

o Gloves: Wear chemical-impermeable gloves, such as nitrile or butyl rubber.[1] The
suitability and durability of the glove type depend on the frequency and duration of contact.
For prolonged or frequently repeated contact, a glove with a protection class of 5 or higher
(breakthrough time >240 minutes) is recommended.[1] For brief contact, a glove with a
protection class of 3 or higher (breakthrough time >60 minutes) is suitable.[1] Always
inspect gloves for degradation before use and wash hands thoroughly after removing
them.[1]

o Protective Clothing: Wear impervious clothing, such as a lab coat or overalls, to prevent
skin contact.[3][4] For tasks with a higher risk of exposure, fire/flame resistant clothing
may be necessary.[3]

» Respiratory Protection: If engineering controls such as fume hoods are not sufficient to
maintain exposure below the occupational exposure limits, or if dust is generated, a full-face
respirator with an appropriate particulate filter should be used.[3] A suitable respirator is
necessary when handling the powder form of the compound.[4]

Operational Plan: Handling and Storage

Adherence to proper handling and storage procedures is crucial for maintaining the integrity of
Enalapril Maleate and ensuring a safe laboratory environment.

Handling Procedures:

» Ventilation: Always handle Enalapril Maleate in a well-ventilated area.[3] The use of a
chemical fume hood is strongly recommended, especially when working with the powdered
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form, to avoid the formation and inhalation of dust and aerosols.[4]

o Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes.
[3] Do not ingest or inhale the substance.

o Personal Hygiene: Do not eat, drink, or smoke in areas where Enalapril Maleate is handled.
[5] Wash hands thoroughly with soap and water before breaks and immediately after
handling the compound.[6]

o Equipment: Use non-sparking tools to prevent ignition sources.[3] Ensure that all containers
are clearly labeled.[1]

Storage Procedures:

o Container: Store Enalapril Maleate in its original, tightly sealed container.[1][6] Polyethylene
or polypropylene containers are suitable.[1]

o Temperature: Store in a cool, dry, and well-ventilated area, away from incompatible
materials.[1][6] The recommended storage temperature is between 15°C and 30°C (59°F
and 86°F).[3] For long-term storage, refrigeration at 4°C is recommended.[4] Do not freeze.

[7]

e Incompatibilities: Avoid storage with strong acids/alkalis and strong oxidizing/reducing
agents.[4]

Disposal Plan
Proper disposal of Enalapril Maleate and its contaminated waste is essential to prevent
environmental contamination and ensure regulatory compliance.

Waste Categorization:

e Unused Product: Unused or expired Enalapril Maleate should be disposed of as hazardous
chemical waste.

o Contaminated Materials: Any materials that have come into contact with Enalapril Maleate,
such as gloves, weighing papers, and disposable labware, should also be treated as
hazardous waste.
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Disposal Procedures:
» Collection: Collect all waste in a suitable, labeled, and sealed container.[3]

e Regulations: Dispose of the waste in accordance with all applicable federal, state, and local
environmental regulations.[4] Do not allow the chemical to enter drains or waterways.[3]

» Professional Disposal: It is recommended to use a licensed professional waste disposal
service to handle the disposal of this material.

Emergency Procedures: Chemical Spill Workflow

In the event of a chemical spill, a swift and organized response is critical to mitigate potential
hazards. The following workflow outlines the necessary steps.
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Caption: Workflow for handling a chemical spill of Enalapril Maleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Enalapril Maleate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10753689#personal-protective-equipment-for-
handling-enalapril-maleate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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